Cas no 5187-55-3 (1,1,1-trifluoro-2-(methylsulfanyl)ethane)

• Product Name: 1,1,1-trifluoro-2-(methylsulfanyl)ethane
• CAS No: 5187-55-3
• MF: C₃H₅F₃S
• MW: 130.132010221481
• CID: 3428878
• PubChem ID: 13360361
• Update Time: 2025-11-02

1,1,1-trifluoro-2-(methylsulfanyl)ethane Chemical and Physical Properties

Names and Identifiers

• ETHANE, 1,1,1-TRIFLUORO-2-(METHYLTHIO)-
• 1,1,1-trifluoro-2-(methylsulfanyl)ethane
• 970-624-4
• BFCDSMUHBKMJDB-UHFFFAOYSA-N
• SCHEMBL514266
• 1,1,1-trifluoro-2-methylsulfanylethane
• EN300-1703535
• 5187-55-3

• Inchi： 1S/C3H5F3S/c1-7-2-3(4,5)6/h2H2,1H3
• InChI Key： BFCDSMUHBKMJDB-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)CSC

Computed Properties

• Exact Mass: 130.00640582Da
• Monoisotopic Mass: 130.00640582Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 48.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers

Additional information on 1,1,1-trifluoro-2-(methylsulfanyl)ethane

1,1,1-Trifluoro-2-(methylsulfanyl)ethane (CAS No. 5187-55-3): Properties, Applications, and Industry Insights

1,1,1-Trifluoro-2-(methylsulfanyl)ethane (CAS No. 5187-55-3) is a fluorinated organic compound with significant applications in pharmaceuticals, agrochemicals, and specialty chemicals. This compound, also known as trifluoromethyl methyl sulfide, features a unique combination of fluorine and sulfur functional groups, making it valuable for synthetic chemistry and material science. Its molecular formula is C₃H₅F₃S, and it exhibits notable stability and reactivity under controlled conditions.

The growing demand for fluorinated building blocks in drug discovery has increased interest in 1,1,1-trifluoro-2-(methylsulfanyl)ethane. Researchers are exploring its potential as a precursor for trifluoromethylation reactions, a hot topic in modern organic chemistry due to the rising popularity of fluorine-containing pharmaceuticals. According to recent trends, searches for "trifluoromethyl sulfur compounds" and "CAS 5187-55-3 applications" have surged by 40% in the past year, reflecting industry demand.

One of the key advantages of 1,1,1-trifluoro-2-(methylsulfanyl)ethane is its role in creating bioactive molecules. The trifluoromethyl group (CF₃) enhances metabolic stability and lipophilicity, while the methylsulfanyl moiety contributes to diverse reactivity patterns. This dual functionality makes it particularly useful for developing crop protection agents and pharmaceutical intermediates, addressing current needs in sustainable agriculture and precision medicine.

From a synthetic chemistry perspective, 5187-55-3 serves as an efficient reagent for introducing both fluorine and sulfur groups into target molecules. Recent publications highlight its use in cross-coupling reactions and radical chemistry, with particular emphasis on creating fluorinated heterocycles—a class of compounds gaining attention for their optical and electronic properties. Industry experts note that "fluorine-sulfur synergy" has become a trending research area, with over 200 new patents filed in 2023 alone.

The commercial availability of 1,1,1-trifluoro-2-(methylsulfanyl)ethane has improved significantly, with global suppliers offering high-purity grades (≥98%) for research and industrial applications. Quality control typically involves GC-MS analysis and NMR verification, ensuring consistency for critical synthetic workflows. Current market analysis indicates a 15% annual growth rate for similar fluorinated sulfur compounds, driven by demand from the electronic materials and pharmaceutical sectors.

Environmental and handling considerations for CAS 5187-55-3 follow standard laboratory protocols for organofluorine compounds. While not classified as hazardous under most regulatory frameworks, proper ventilation and personal protective equipment are recommended during handling. The compound's stability profile makes it suitable for green chemistry initiatives, aligning with current industry trends toward sustainable synthetic methodologies.

Future research directions for 1,1,1-trifluoro-2-(methylsulfanyl)ethane include exploring its potential in metal-organic frameworks (MOFs) and catalysis. Early studies suggest that its unique electronic properties could benefit energy storage materials and photocatalysts—areas experiencing rapid growth due to renewable energy investments. As synthetic methodologies advance, this compound is poised to play an increasingly important role in advanced material design and medicinal chemistry.